Cas no 946198-99-8 (N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide
• CAS No: 946198-99-8
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 6098945
• PubChem ID: 16931092
• Update Time: 2025-07-18

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide
• N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-4-methoxybenzamide
• N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-4-methoxybenzamide
• F2392-0001
• AKOS024645708
• N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-4-methoxybenzamide
• 946198-99-8

• Inchi： 1S/C16H20N2O2S/c1-18(2)15(13-8-9-21-11-13)10-17-16(19)12-4-6-14(20-3)7-5-12/h4-9,11,15H,10H2,1-3H3,(H,17,19)
• InChI Key： HKMGRNBHZHOYIE-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1C=CSC=1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 304.12454906g/mol
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.8Ų

Additional information on N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide

N-2-(Dimethylamino)-2-(Thiophen-3-yl)ethyl-4-methoxybenzamide (CAS No. 946198-99-8): An Overview

N-2-(Dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide (CAS No. 946198-99-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to as DMAT for brevity, is characterized by its combination of a thiophene ring, a dimethylamino group, and a methoxybenzamide moiety. These structural elements contribute to its diverse pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide is defined by the presence of a thiophene ring, which is a five-membered heterocyclic compound with one sulfur atom. The dimethylamino group attached to the ethyl chain enhances the compound's lipophilicity and solubility, while the methoxybenzamide moiety provides additional functional groups that can interact with biological targets. This combination of structural features makes DMAT an interesting subject for both basic research and drug development.

Recent studies have explored the biological activities of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that DMAT can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary in vivo studies in animal models have demonstrated that DMAT can reduce inflammation and improve symptoms in conditions such as arthritis and colitis.

Beyond its anti-inflammatory properties, N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide has also been investigated for its neuroprotective effects. Research has indicated that DMAT can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cell culture studies, DMAT has been shown to reduce the levels of reactive oxygen species (ROS) and prevent the activation of caspases, thereby preserving neuronal integrity.

The pharmacokinetic properties of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide have also been studied to understand its behavior in biological systems. In preclinical studies, DMAT exhibited good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These properties make it an attractive candidate for further clinical development.

In terms of safety, preliminary toxicology studies have shown that N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide has a low toxicity profile at therapeutic doses. However, more extensive safety evaluations are needed to fully assess its potential side effects and long-term safety in humans.

The synthesis of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide involves several steps, including the formation of the thiophene ring, the introduction of the dimethylamino group, and the coupling with the methoxybenzamide moiety. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production if required for clinical trials or commercialization.

In conclusion, N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-4-methoxybenzamide (CAS No. 946198-99-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and evaluate its safety and efficacy, it is likely that this compound will continue to be a focus of interest in the field of medicinal chemistry.